1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea

• IUPAC Name: 1-[1-(4-chlorophenyl)ethyl]-3-cyclopropylurea
• InChI: InChI=1S/C12H15ClN2O/c1-8(9-2-4-10(13)5-3-9)14-12(16)15-11-6-7-11/h2-5,8,11H,6-7H2,1H3,(H2,14,15,16)
• InChI Key: MEBYBYIPRAQKIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Cl)NC(=O)NC2CC2
• Molecular Formula: C12H15ClN2O
• Molecular Weight: 238.71 g/mol

Description

1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea, also known as CPPU, is a synthetic plant growth regulator that has been widely used in agricultural research. CPPU is a potent cytokinin that promotes cell division and elongation, leading to improved plant growth and development. CPPU has been shown to have a variety of applications in plant research, including improving fruit quality, increasing yield, and enhancing resistance to stress.

Mechanism of Action

1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea acts as a cytokinin, promoting cell division and elongation in plants. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea binds to cytokinin receptors in plant cells, triggering a signaling cascade that leads to increased cell division and growth. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea also regulates gene expression, leading to changes in plant development and physiology.
Biochemical and Physiological Effects:
1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea has a variety of biochemical and physiological effects on plants. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea promotes cell division and elongation, leading to increased growth and development. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea also regulates gene expression, leading to changes in plant morphology and physiology. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea has been shown to increase chlorophyll content, enhance photosynthesis, and improve nutrient uptake in plants.

Advantages and Limitations for Lab Experiments

1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea has several advantages for use in laboratory experiments. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea is a potent cytokinin, allowing for precise control over plant growth and development. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea can be applied at low concentrations, reducing the risk of toxicity or other adverse effects. However, 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea can be expensive and difficult to obtain, limiting its use in some experiments. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea can also have variable effects depending on the plant species and growth conditions, requiring careful optimization of experimental protocols.

Future Directions

1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea has numerous potential applications in plant research, and future studies are likely to focus on its effects on different crops and under different growth conditions. Future research may also explore the molecular mechanisms underlying 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea's effects on plant growth and development. Additionally, 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea may have applications in biotechnology and genetic engineering, where it could be used to improve crop yields and quality. Finally, 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea may have potential applications in pharmaceutical research, where it could be used as a model compound for studying cytokinin signaling pathways.

Synthesis Methods

1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea can be synthesized using a variety of methods, including chemical synthesis and biotransformation. Chemical synthesis involves the reaction of 4-chlorophenylethylamine with cyclopropylisocyanate to form 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea. Biotransformation involves the use of microorganisms to convert precursors into 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea. Both methods have been used successfully to produce 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea on a large scale.

Scientific Research Applications

1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea has been extensively studied for its effects on plant growth and development. Research has shown that 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea can increase fruit size, improve fruit quality, and enhance resistance to stress. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea has been used in a variety of crops, including grapes, kiwifruit, strawberries, and tomatoes. 1-[1-(4-Chlorophenyl)ethyl]-3-cyclopropylurea has also been shown to have potential applications in forestry and horticulture.